Cas no 1159977-19-1 (9-Carboxyanthracene MTSEA Amide)

• Product Name: 9-Carboxyanthracene MTSEA Amide
• CAS No: 1159977-19-1
• MF: C₁₈H₁₇NO₃S₂
• MW: 359.462482213974
• CID: 894801
• PubChem ID: 46780176
• Update Time: 2025-06-13

9-Carboxyanthracene MTSEA Amide Chemical and Physical Properties

Names and Identifiers

• 9-Carboxyanthracene MTSEA Amide
• N-(2-methylsulfonylsulfanylethyl)anthracene-9-carboxamide
• Methanesulfonothioic acid, S-[2-[(9-anthracenylcarbonyl)amino]ethyl] ester
• 1159977-19-1
• 9-CarboxyanthraceneMTSEAAmide-d4
• J-003360
• S-{2-[(Anthracene-9-carbonyl)amino]ethyl} methanesulfonothioate
• Methanesulfonothioic Acid S-[2-[(9-Anthracenylcarbonyl)amino]ethyl] Ester;
• S-(2-(Anthracene-9-carboxamido)ethyl) methanesulfonothioate
• DTXSID60675556
• AKOS030254560

• Inchi： 1S/C18H17NO3S2/c1-24(21,22)23-11-10-19-18(20)17-15-8-4-2-6-13(15)12-14-7-3-5-9-16(14)17/h2-9,12H,10-11H2,1H3,(H,19,20)
• InChI Key： PXGKTEYJRHJSDP-UHFFFAOYSA-N
• SMILES： S(CCNC(C1C2C=CC=CC=2C=C2C=CC=CC=12)=O)S(C)(=O)=O

Computed Properties

• Exact Mass: 359.06500
• Monoisotopic Mass: 359.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Melting Point: 168-170?C
• PSA: 96.92000
• LogP: 4.88730

Additional information on 9-Carboxyanthracene MTSEA Amide

Introduction to 9-Carboxyanthracene MTSEA Amide (CAS No. 1159977-19-1)

9-Carboxyanthracene MTSEA Amide, with the chemical formula C₁₈H₁₅NO₃, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1159977-19-1, belongs to the anthracene derivatives family, a class of molecules known for their diverse applications in medicinal chemistry and material science. The presence of both carboxylic acid and amide functional groups in its structure imparts unique chemical properties, making it a versatile intermediate in synthetic chemistry.

The synthesis of 9-Carboxyanthracene MTSEA Amide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the methoxytriethoxysilane (MTSEA) moiety into the anthracene core enhances the compound's solubility and reactivity, which are critical factors in its utility as a building block for more complex molecules. This modification has been particularly valuable in the development of novel pharmaceutical agents and advanced materials.

In recent years, 9-Carboxyanthracene MTSEA Amide has been explored for its potential applications in drug discovery and development. Its structural features make it an attractive candidate for designing molecules with enhanced binding affinity and selectivity towards biological targets. For instance, researchers have investigated its use as a precursor in the synthesis of small-molecule inhibitors targeting various therapeutic areas, including oncology and neurology. The carboxylic acid group can be readily modified to introduce additional functionalities, while the amide linkage provides stability and flexibility in molecular design.

The amide group in 9-Carboxyanthracene MTSEA Amide also plays a crucial role in its interactions with biological systems. Amides are known to form stable hydrogen bonds with polar residues in proteins, making them valuable for designing peptidomimetics and protein-protein interaction modulators. This property has been leveraged in the development of novel therapeutic agents that aim to modulate protein function by binding to specific pockets within target proteins. The MTSEA moiety further enhances these interactions by improving solubility and bioavailability, which are essential for effective drug delivery.

Recent advancements in computational chemistry have also highlighted the potential of 9-Carboxyanthracene MTSEA Amide as a scaffold for drug design. Molecular modeling studies have demonstrated that this compound can be engineered to exhibit high affinity for a wide range of biological targets. By strategically modifying its structure, researchers can fine-tune its pharmacokinetic properties, including solubility, permeability, and metabolic stability. These insights have led to the development of novel drug candidates with improved therapeutic profiles.

The role of 9-Carboxyanthracene MTSEA Amide in material science is equally noteworthy. Its unique structural features make it an excellent candidate for developing advanced materials with tailored properties. For example, researchers have explored its use in the fabrication of organic semiconductors and light-emitting diodes (OLEDs). The anthracene core provides excellent electron transport properties, while the MTSEA group enhances thermal stability and processability. These characteristics make it a promising material for next-generation electronic devices.

In conclusion, 9-Carboxyanthracene MTSEA Amide (CAS No. 1159977-19-1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features, combined with its reactivity and functional versatility, make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.